Cas no 2174000-12-3 (Lithium(1+) ion 3-chloro-2-methoxypyridine-4-sulfinate)

• Product Name: Lithium(1+) ion 3-chloro-2-methoxypyridine-4-sulfinate
• CAS No: 2174000-12-3
• MF: C₆H₅ClLiNO₃S
• MW: 213.567799329758
• CID: 6197433
• PubChem ID: 165604437
• Update Time: 2025-08-05

Lithium(1+) ion 3-chloro-2-methoxypyridine-4-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-753310
• 2174000-12-3
• lithium(1+) ion 3-chloro-2-methoxypyridine-4-sulfinate
• lithium;3-chloro-2-methoxypyridine-4-sulfinate
• Lithium(1+) ion 3-chloro-2-methoxypyridine-4-sulfinate

• Inchi： 1S/C6H6ClNO3S.Li/c1-11-6-5(7)4(12(9)10)2-3-8-6;/h2-3H,1H3,(H,9,10);/q;+1/p-1
• InChI Key： PNHPCLUVNYTMHG-UHFFFAOYSA-M
• SMILES： ClC1C(=NC=CC=1S(=O)[O-])OC.[Li+]

Computed Properties

• Exact Mass: 212.9838703g/mol
• Monoisotopic Mass: 212.9838703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.5Ų

Additional information on Lithium(1+) ion 3-chloro-2-methoxypyridine-4-sulfinate

Lithium(1+) Ion 3-Chloro-2-Methoxypyridine-4-Sulfinate (CAS No. 2174000-12-3)

Lithium(1+) ion 3-chloro-2-methoxypyridine-4-sulfinate (CAS No. 2174000-12-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which combines a lithium ion with a substituted pyridine sulfinate moiety. The specific arrangement of functional groups in this molecule imparts it with distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The 3-chloro-2-methoxypyridine-4-sulfinate moiety is a key structural feature of this compound. The presence of the chlorine and methoxy groups on the pyridine ring, along with the sulfinate functionality, contributes to its stability and reactivity. The lithium ion, known for its diverse biological effects, further enhances the compound's potential as a therapeutic agent. Recent studies have highlighted the importance of lithium ions in modulating various cellular processes, including neurotransmitter release, enzyme activity, and signal transduction pathways.

In the context of medicinal chemistry, Lithium(1+) ion 3-chloro-2-methoxypyridine-4-sulfinate has been investigated for its potential as a neuroprotective agent. Preclinical studies have shown that this compound exhibits significant neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism of action is believed to involve the modulation of oxidative stress, inflammation, and apoptosis pathways, which are key contributors to neuronal damage in these conditions.

Moreover, the compound has demonstrated promising anti-inflammatory properties. In vitro studies have shown that Lithium(1+) ion 3-chloro-2-methoxypyridine-4-sulfinate can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This effect is particularly relevant in the context of chronic inflammatory disorders, where sustained inflammation plays a critical role in disease progression.

The pharmacokinetic profile of Lithium(1+) ion 3-chloro-2-methoxypyridine-4-sulfinate has also been extensively studied. Research indicates that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a relatively long half-life, which are desirable characteristics for a potential therapeutic agent. Additionally, the compound shows low toxicity in preclinical safety assessments, further supporting its potential for clinical development.

In terms of clinical applications, Lithium(1+) ion 3-chloro-2-methoxypyridine-4-sulfinate is currently being evaluated in early-stage clinical trials for its efficacy in treating neurodegenerative diseases and chronic inflammatory conditions. Preliminary results from these trials have been encouraging, with patients showing improvements in cognitive function and reduced inflammatory markers. However, further research is needed to fully understand the long-term safety and efficacy of this compound.

The synthesis of Lithium(1+) ion 3-chloro-2-methoxypyridine-4-sulfinate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both research and development settings.

In conclusion, Lithium(1+) ion 3-chloro-2-methoxypyridine-4-sulfinate (CAS No. 2174000-12-3) represents an exciting advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it a valuable candidate for further investigation and potential therapeutic applications. As research continues to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes in various medical conditions.